Cas no 438470-19-0 (2,5-Dioxopyrrolidin-1-yl methyl phthalate)

• Product name: 2,5-Dioxopyrrolidin-1-yl methyl phthalate
• CAS No: 438470-19-0
• MF: C₁₃H₁₁NO₆
• MW: 277.229543924332
• CID: 929207
• PubChem ID: 24882588

2,5-Dioxopyrrolidin-1-yl methyl phthalate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxopyrrolidin-1-yl methyl phthalate
• Benzoic acid, 2-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-, Methyl ester
• 2-O-(2,5-dioxopyrrolidin-1-yl) 1-O-methyl benzene-1,2-dicarboxylate
• Methyl 2-[(succinimidooxy)carbonyl]benzoate
• methyl 2-((succinimidooxyl)carbonyl)benzoate
• methyl 2-(N-succinimidyloxycarbonyl)benzoate
• phthalic acid methyl ONSu ester
• DTXSID80447792
• SCHEMBL74375
• 438470-19-0
• GIJSYLHKJRKNDW-UHFFFAOYSA-N
• METHYL 2-((SUCCINIMIDOOXY)CARBONYL)BENZ
• METHYL 2-((SUCCINIMIDOOXY)CARBONYL)BENZ&
• methyl ((2-succinimidooxy)carbonyl)benzoate
• Methyl 2-[(succinimidooxy)carbonyl]benzoate, 97%
• 2,5-Dioxopyrrolidin-1-ylmethylphthalate
• DB-070477
• 1-(2,5-DIOXOPYRROLIDIN-1-YL) 2-METHYL PHTHALATE
• methyl 2-((succinimidooxy)carbonyl)benzoate
• MSB cpd
• G78723
• DTXCID20398613

• MDL： MFCD05865192
• Inchi： InChI=1S/C13H11NO6/c1-19-12(17)8-4-2-3-5-9(8)13(18)20-14-10(15)6-7-11(14)16/h2-5H,6-7H2,1H3
• InChI Key： GIJSYLHKJRKNDW-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC=C1C(=O)ON2C(=O)CCC2=O

Computed Properties

• Exact Mass: 277.05900
• Monoisotopic Mass: 277.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų
• XLogP3: 0.7

Experimental Properties

• Melting Point: 76-80 °C (lit.)
• PSA: 89.98000
• LogP: 0.63190

2,5-Dioxopyrrolidin-1-yl methyl phthalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

2,5-Dioxopyrrolidin-1-yl methyl phthalate Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,5-Dioxopyrrolidin-1-yl methyl phthalate

2,5-Dioxopyrrolidin-1-yl Methyl Phthalate: A Comprehensive Overview

2,5-Dioxopyrrolidin-1-yl methyl phthalate (CAS No. 438470-19-0) is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent advancements related to 2,5-Dioxopyrrolidin-1-yl methyl phthalate, ensuring a comprehensive understanding of its role in modern chemistry.

The molecular structure of 2,5-Dioxopyrrolidin-1-yl methyl phthalate consists of a phthalate group attached to a 2,5-dioxopyrrolidine ring. This arrangement imparts distinctive chemical properties, including high thermal stability and excellent solubility in organic solvents. Recent studies have highlighted its potential as a precursor for advanced materials such as polymers and coatings. Researchers have explored its ability to form stable polymer networks under specific conditions, making it a promising candidate for high-performance applications.

One of the most notable aspects of 2,5-Dioxopyrrolidin-1-yl methyl phthalate is its versatility in chemical reactions. It serves as an effective building block for synthesizing complex molecules due to its reactivity under mild conditions. For instance, it can undergo nucleophilic substitution reactions with a variety of nucleophiles, enabling the creation of diverse derivatives. These derivatives have shown potential in fields such as pharmaceuticals and agrochemicals.

Recent advancements in green chemistry have also brought 2,5-Dioxopyrrolidin-1-yl methyl phthalate into focus. Scientists have developed eco-friendly synthesis methods that minimize waste and reduce environmental impact. These methods often involve the use of biodegradable catalysts or solvent-free conditions, aligning with global efforts to promote sustainable chemical practices.

In terms of applications, 2,5-Dioxopyrrolidin-1-yl methyl phthalate has found utility in the formulation of high-performance adhesives and sealants. Its ability to form strong bonds under varying environmental conditions makes it ideal for industrial applications where durability is paramount. Additionally, it has been explored as a component in advanced composites used in aerospace and automotive industries.

The synthesis of 2,5-Dioxopyrrolidin-1-yl methyl phthalate typically involves multi-step processes that require precise control over reaction conditions. Recent research has optimized these processes by incorporating novel catalysts and reaction mechanisms. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

Toxicological studies on 2,5-Dioxopyrrolidin-1-yl methyl phthalate have revealed it to be relatively non-toxic under normal handling conditions. However, prolonged exposure or ingestion may pose health risks. Regulatory agencies have established guidelines for safe handling and disposal to mitigate potential hazards.

Environmental impact assessments have also been conducted to evaluate the ecological footprint of 2,5-Dioxopyrrolidin-1-yl methyl phthalate throughout its lifecycle. Results indicate that while it is not inherently hazardous to ecosystems when properly managed, measures must be taken to prevent contamination during manufacturing and disposal.

Looking ahead, ongoing research aims to further enhance the properties of 2,5-Dioxopyrrolidin-1-yl methyl phthalate through structural modifications. Scientists are exploring ways to improve its biodegradability without compromising its mechanical properties. Such innovations could pave the way for even broader applications in sustainable materials science.

In conclusion, 2,5-Dioxopyrrolidin-1-yliMethyl Phthalate (CAS No 438470 - 19 - 0) stands as a testament to the ingenuity of modern chemistry. Its unique properties and versatile applications underscore its importance in both academic research and industrial production. As advancements continue to unfold, this compound is poised to play an increasingly vital role in shaping the future of materials science.